Cas no 2308480-01-3 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2308480-01-3
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5887274
• PubChem ID: 165570204
• Update Time: 2025-07-16

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• 2308480-01-3
• EN300-1581663

• Inchi： 1S/C24H28N2O5/c1-3-8-16(13-22(27)28)26-23(29)15(2)25-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15-16,21H,3,8,13-14H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)/t15?,16-/m1/s1
• InChI Key： JGZDQJQXBYBAQB-OEMAIJDKSA-N
• SMILES： O(C(NC(C)C(N[C@@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic Acid (CAS No. 2308480-01-3)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2308480-01-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Boc)-OH in its protected form, is a key intermediate in the synthesis of various peptides and proteins. Its unique structure and functional groups make it an essential building block for the development of novel therapeutic agents.

The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, such as treatment with piperidine in dimethylformamide (DMF). This property ensures that the amino group remains protected during the synthesis process, preventing unwanted side reactions and ensuring the integrity of the final product. The (3R)-3-amino group, on the other hand, is crucial for the formation of peptide bonds, making this compound an ideal choice for the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the potential applications of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used to synthesize peptides with enhanced bioavailability and stability. These peptides have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

In the context of cancer research, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid has been utilized to develop targeted drug delivery systems. By conjugating this compound with specific targeting ligands, researchers have been able to enhance the delivery of therapeutic agents to cancer cells while minimizing toxicity to healthy tissues. This approach has shown significant improvements in treatment efficacy and patient outcomes.

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are another area where this compound has shown potential. Peptides synthesized using (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid have been found to cross the blood-brain barrier more effectively than traditional small molecules. This property makes them ideal candidates for developing therapies that target specific brain regions affected by these diseases.

Infectious diseases, particularly those caused by antibiotic-resistant bacteria, are a growing global health concern. Research has shown that peptides derived from (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid can exhibit potent antimicrobial activity against a wide range of pathogens. These peptides have been designed to disrupt bacterial cell membranes, leading to cell death without inducing resistance.

The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The Fmoc protecting group is typically introduced using Fmoc chloride in an organic solvent such as dichloromethane (DCM). The amino group is then coupled with a carboxylic acid using coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC). Finally, the Fmoc group is removed under mild conditions to reveal the free amino group.

The purity and quality of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid are critical for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques also help in identifying any impurities or by-products that may affect the performance of the final product.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2308480-01-3) is a versatile and essential compound in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an invaluable tool for the development of novel therapeutic agents across various disease areas. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges faced by society today.